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Compound of Interest

Compound Name: (2S,3R)-Brassinazole

Cat. No.: B8228604 Get Quote

An In-depth Technical Guide to (2S,3R)-Brassinazole

Abstract
(2S,3R)-Brassinazole is a potent and specific inhibitor of brassinosteroid (BR) biosynthesis,

belonging to the triazole class of chemicals.[1][2][3] As the enantiomer of Brassinazole, it

serves as a critical tool for researchers studying the physiological roles of brassinosteroids in

plant growth and development.[1][4] This document provides a comprehensive overview of the

chemical structure, properties, mechanism of action, and biological effects of (2S,3R)-
Brassinazole. It includes detailed experimental protocols for its use in biological assays and

visualizes key pathways and workflows to support research and drug development

professionals.

Chemical Structure and Properties
Brassinazole is a triazole derivative, and many early studies utilized a racemic mixture of its

enantiomers. (2S,3R)-Brassinazole is a specific stereoisomer, which is suggested to be the

most active form of the compound. Its chemical structure is characterized by a tertiary hydroxyl

group adjacent to the carbon atom bearing the triazole ring, a feature that distinguishes it from

other triazolic plant growth regulators.
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The key identifying and physical properties of (2S,3R)-Brassinazole are summarized in the

table below.

Property Value Reference

IUPAC Name

(2S,3R)-1-[2-(4-

chlorophenyl)-3-(3-

methylbutan-2-yl)-oxiran-2-

yl]methyl-1H-1,2,4-triazole

CAS Number 259200-31-2

Molecular Formula C₁₆H₂₀ClN₃O

Molecular Weight 305.8 g/mol

Appearance Solid

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months

Mechanism of Action
(2S,3R)-Brassinazole functions as a specific inhibitor of the brassinosteroid biosynthesis

pathway. Its primary mode of action is the inhibition of cytochrome P450 monooxygenases,

which are crucial for several steps in the synthesis of brassinosteroids. Specifically,

Brassinazole targets the oxidative processes that convert 6-deoxocastasterone to teasterone,

effectively blocking the production of downstream bioactive brassinosteroids like brassinolide.

This inhibition leads to a phenotype in treated plants that closely resembles that of BR-deficient

mutants.
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Late C6 Oxidation Pathway

Campestanol 6-Deoxocastasterone
DWF4 (CYP90B1)

Teasterone
Multiple Steps

Castasterone
Multiple Steps

Brassinolide (Active)
BR6ox (CYP85A2)

(2S,3R)-Brassinazole

Inhibits
Oxidation
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Canonical Brassinosteroid Signaling Pathway

Plasma Membrane

Cytoplasm

Nucleus

BRI1 (Receptor)

BIN2 (Active)

No Signal

BSU1

Activates

BAK1 (Co-receptor)

BZR1-P

Phosphorylates

BIN2 (Inactive)

BZR1

Allows AccumulationDegradation or
Cytoplasmic Retention

BZR1

Translocation

Dephosphorylates
(Inactivates)

BR-Responsive Genes

No RegulationRegulates Expression

Brassinosteroid
(Depleted by Brassinazole)

Binding Blocked

Brassinosteroid
(Present)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8228604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Data Analysis

Prepare 2 mM Brassinazole
Stock in DMSO

Prepare MS Agar Plates with
Varying Brassinazole Conc.

Sterilize Arabidopsis Seeds
(Ethanol & Bleach)

Sow Seeds on Plates

Stratify at 4°C in Dark
(2-4 Days)

Incubate Vertically in Dark
(5 Days, 22°C)

Image Seedlings

Measure Hypocotyl Length
(ImageJ Software)

Statistical Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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